Cas no 94695-49-5 (diethyl (2,3,4,5-tetrafluorobenzoyl)malonate)

• Product Name: diethyl (2,3,4,5-tetrafluorobenzoyl)malonate
• CAS No: 94695-49-5
• MF: C₁₄H₁₂F₄O₅
• MW: 336.235698699951
• CID: 3042376
• PubChem ID: 13564973
• Update Time: 2025-04-21

diethyl (2,3,4,5-tetrafluorobenzoyl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl (2,3,4,5-tetrafluorobenzoyl)malonate
• diethyl-2,3,4,5-tetrafluoro benzoyl malonate; diethyl 2,3,4,5-tetrafluorobenzoyl-malonate; diethyl 2,3,4,5-tetrafluorobenzoylmalonate
• 94695-49-5
• diethyl 2,3,4,5-tetra-fluorobenzoylmalonate
• diethyl 2-(2,3,4,5-tetrafluorobenzoyl)malonate
• DTXSID301205161
• diethyl 2,3,4,5-tetrafluorobenzoylmalonate
• WNSKAEJGWQCOQH-UHFFFAOYSA-N
• diethyl 2,3,4,5-tetrafluorobenzoyl-malonate
• SCHEMBL6779772
• 1,3-Diethyl 2-(2,3,4,5-tetrafluorobenzoyl)propanedioate
• diethyl 2-(2,3,4,5-tetrafluorobenzoyl)propanedioate
• diethyl 2,3,4,5-tetrafluoro-benzoyl-malonate

• Inchi： 1S/C14H12F4O5/c1-3-22-13(20)8(14(21)23-4-2)12(19)6-5-7(15)10(17)11(18)9(6)16/h5,8H,3-4H2,1-2H3
• InChI Key： WNSKAEJGWQCOQH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C(C(=O)OCC)C(=O)OCC)=O)F)F)F

Computed Properties

• Exact Mass: 336.06200
• Monoisotopic Mass: 336.06208613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67000
• LogP: 2.16810